Cas no 2199684-96-1 (5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile)

• Product Name: 5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile
• CAS No: 2199684-96-1
• MF: C₁₁H₉ClF₂N₂O
• MW: 258.651768445969
• CID: 5326146
• Update Time: 2025-06-09

5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile
• 5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile

• Inchi： 1S/C11H9ClF2N2O/c12-9-1-7(4-15)5-16-10(9)17-6-8-2-11(13,14)3-8/h1,5,8H,2-3,6H2
• InChI Key： WBSDIJYISXAAGP-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CN=C1OCC1CC(C1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 323
• XLogP3: 2.9
• Topological Polar Surface Area: 45.9

Additional information on 5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile

Research Briefing on 5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile (CAS: 2199684-96-1)

The compound 5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile (CAS: 2199684-96-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the unique structural features of 5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile, which include a pyridine core substituted with a chloro group, a difluorocyclobutylmethoxy moiety, and a nitrile functional group. These features contribute to its ability to interact with specific biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways.

One of the key findings from recent research is the compound's inhibitory activity against certain kinases, such as the Janus kinase (JAK) family. In vitro studies have demonstrated that 5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile exhibits potent inhibition of JAK2 and JAK3, which are critical targets in autoimmune diseases and hematologic malignancies. The compound's selectivity profile suggests it could be a promising candidate for further development as a targeted therapy.

Another area of interest is the compound's pharmacokinetic properties. Preliminary data indicate that 5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile has favorable oral bioavailability and metabolic stability, making it suitable for oral administration. These properties are crucial for its potential transition from preclinical studies to clinical trials.

In addition to its kinase inhibitory activity, recent investigations have explored the compound's potential as an anti-inflammatory agent. Animal models of rheumatoid arthritis and inflammatory bowel disease have shown that 5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile can significantly reduce inflammation and disease progression, further supporting its therapeutic potential.

The synthesis of 5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile has also been optimized in recent studies. Novel synthetic routes have been developed to improve yield and purity, which are essential for scaling up production for clinical use. These advancements highlight the growing interest in this compound and its derivatives.

In conclusion, 5-Chloro-6-[(3,3-difluorocyclobutyl)methoxy]pyridine-3-carbonitrile (CAS: 2199684-96-1) represents a promising molecule with multiple therapeutic applications. Its kinase inhibitory activity, favorable pharmacokinetics, and anti-inflammatory effects position it as a strong candidate for further drug development. Continued research is needed to fully elucidate its mechanism of action and to advance it through the drug development pipeline.